Sodium orthovanadate

Specification

• CAS No.: 13721-39-6
• Molecular Formula: Na3O4V
• Molecular Weight: 183.908 g/mol
• IUPAC Name: trisodium;trioxido(oxo)vanadium
• Standard InChI: InChI=1S/3Na.4O.V/q3*+1;;3*-1
• Standard InChI Key: IHIXIJGXTJIKRB-UHFFFAOYSA-N
• SMILES: [O-][V](=O)([O-])[O-].[Na+].[Na+].[Na+]
• Canonical SMILES: [O-][V](=O)([O-])[O-].[Na+].[Na+].[Na+]

Introduction

Physical and Chemical Properties

Physical Characteristics

Sodium orthovanadate presents as a white to off-white powder with distinct physical properties that make it suitable for various research applications. These properties are summarized in Table 1.

Property	Value
Appearance	White to off-white powder
Molecular Weight	183.91 g/mol
Density	2.16 g/cm³ (solid)
Melting Point	858°C (1,576°F; 1,131 K)
Solubility in Water	22.17 g/100 mL
CAS Number	13721-39-6

The compound forms hexagonal columnar crystals that are readily soluble in water but insoluble in ethanol. This high water solubility enables the preparation of stock solutions for laboratory use, while its insolubility in ethanol can be utilized for purification processes. The melting point range has been reported between 850-866°C according to some sources.

Chemical Structure

Sodium orthovanadate features a tetrahedral VO₄³⁻ anion center linked to octahedral Na⁺ cation sites. This structural arrangement is critical to its function as a phosphate analog in biological systems. The tetrahedral geometry of the orthovanadate ion closely resembles that of phosphate groups in biological molecules, explaining its ability to interact with phosphate-binding sites in various enzymes.

The linear formula of sodium orthovanadate is Na₃VO₄, containing three sodium ions and one vanadium atom in its highest oxidation state (+5). The compound's structural similarity to phosphate groups (PO₄³⁻) enables it to compete for binding sites in phosphate-dependent enzymes, effectively inhibiting their activity.

Synthesis and Preparation

Chemical Synthesis

The industrial and laboratory synthesis of sodium orthovanadate typically involves the reaction of vanadium(V) oxide with sodium hydroxide. The balanced chemical equation for this reaction is:

V₂O₅ + 6 NaOH → 2 Na₃VO₄ + 3 H₂O

This reaction proceeds effectively in a strongly alkaline solution of sodium hydroxide or by fusion with solid sodium hydroxide. The basic environment is essential for the formation of the orthovanadate species, as acidic conditions would favor the formation of other vanadium oxyanions.

Alternative methods for synthesizing sodium orthovanadate have been documented, though with less detail available in the literature. These methods may involve variations in reaction conditions, starting materials, or purification techniques depending on the required purity and scale of production.

Laboratory Preparation Methods

For laboratory use, specific protocols have been developed to prepare sodium orthovanadate solutions with the desired properties. These methods address the complex solution chemistry of vanadates and ensure the presence of the active monomeric species.

A standard laboratory preparation involves creating a stock solution (1 mM or higher) in water adjusted to approximately pH 10. To ensure the presence of vanadate monomers, the solution should be boiled until it becomes translucent, followed by readjustment of the pH to 10. This process depolymerizes decavanadate (indicated by an orange color) into the colorless monovanadate, which is the active inhibitor form.

For precise concentration determination, a dilute aqueous solution (pH 10.5) can be measured spectrophotometrically using the molar extinction coefficient (εM = 3,550 at 260 nm). Properly prepared stock solutions can be stored in flint glass at room temperature for several months or divided into aliquots, stored in plastic containers, and frozen for longer-term storage.

A more detailed synthesis protocol described in historical literature involves dissolving sodium carbonate in the minimum amount of water required, adding vanadium pentoxide, and evaporating to dryness. The resulting substance is heated to redness for an hour, dissolved again in the minimum amount of water, and precipitated with alcohol. This precipitation process involves adding several volumes of ethanol slowly to form separate layers and leaving the mixture undisturbed for a period.

Biochemical Properties

Enzyme Inhibition Mechanisms

Sodium orthovanadate exhibits a variety of biological activities, primarily through its ability to mimic phosphate groups in biological systems. This structural mimicry allows vanadate to interact with phosphate-binding sites in various enzymes, leading to competitive inhibition of their activity. The enzymes inhibited by sodium orthovanadate include:

• ATPases

• Alkaline and acid phosphatases

• Protein-phosphotyrosine phosphatases

The inhibitory effects of sodium orthovanadate on these enzymes can be reversed by dilution or the addition of ethylenediaminetetraacetic acid (EDTA). This reversibility is an important characteristic that allows for controlled experimental conditions when studying the effects of phosphatase inhibition.

The mechanism of inhibition involves the transition metal vanadium, which exists in aqueous solutions primarily in the 4+ and 5+ oxidation states, resulting in vanadyl and vanadate ionic species, respectively. These species can interact with the active sites of phosphate-processing enzymes, blocking their normal function and thereby affecting various cellular processes.

Research Applications

Sodium orthovanadate has been extensively used in research settings to study intracellular signaling pathways. As a cell-permeable inhibitor of tyrosine phosphatases, it promotes a general increase in cellular protein tyrosine phosphorylation, which in turn elicits increased activity in various intracellular signaling pathways.

A significant research finding reported in the literature is that sodium orthovanadate inhibits growth factor-stimulated protein synthesis. This effect is dose-dependent, with an IC₅₀ of 40 μM and maximal inhibition obtained at 100 μM. Consequently, the fetal bovine serum-mediated induction of immediate-early genes, such as c-Fos and MKP-1, at the protein level is inhibited by orthovanadate.

Interestingly, this inhibitory effect on protein synthesis occurs despite the activation of several signaling pathways known to regulate protein synthesis positively, including p42/p44 MAPK, AKT, and p70 S6K stimulation, and hyperphosphorylation of PHAS-I. This suggests that sodium orthovanadate inhibits growth factor-stimulated protein synthesis through mechanisms independent of these pathways.

The inhibitory effect of sodium orthovanadate on protein synthesis is partially reversible and is no longer evident when the agent is added 6 hours after the addition of growth factor to cells. This time-dependent effect provides insights into the temporal regulation of protein synthesis in response to growth factor stimulation.

Safety Parameter	Classification/Value
Hazard Codes	Xn (Harmful)
Risk Statements	20/21/22
Safety Statements	22-36
Signal Word	Warning
Hazard Pictogram	GHS07
WGK Germany	3 (Severe hazard to waters)
RTECS Number	YW1120000

Recommended precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and specific first aid measures for different exposure routes. These include:

• If swallowed: Call a poison center or doctor if you feel unwell (P301+P312)

• If on skin: Wash with plenty of water and call a poison center or doctor if you feel unwell (P302+P352+P312)

• If inhaled: Remove person to fresh air and keep comfortable for breathing, and call a poison center or doctor if you feel unwell (P304+P340+P312)

• If in eyes: Rinse cautiously with water for several minutes and remove contact lenses if present and easy to do, then continue rinsing (P305+P351+P338)

Sodium orthovanadate is incompatible with strong oxidizing agents, which should be considered when planning storage and experimental protocols. The exposure limit established by NIOSH is a ceiling value of 0.05 mg/m³.